Cas no 1805323-18-5 (4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine
• CAS No: 1805323-18-5
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4848885
• Update Time: 2025-06-14

4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine

• Inchi： 1S/C8H8ClF2NO/c1-13-7-4-12-3-6(8(10)11)5(7)2-9/h3-4,8H,2H2,1H3
• InChI Key： WQWCRFADRMTECG-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=CC=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• XLogP3: 1.8
• Topological Polar Surface Area: 22.1

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine

Recent Advances in the Study of 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine (CAS: 1805323-18-5)

4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine (CAS: 1805323-18-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel pyridine-based derivatives with potential applications in drug discovery and crop protection. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, reactivity, and biological activities.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine as a building block for the development of kinase inhibitors. The researchers demonstrated that modifications at the chloromethyl position could significantly enhance the binding affinity of the resulting compounds to specific kinase targets, offering new avenues for cancer therapy. The study also provided detailed insights into the compound's reactivity under various conditions, which is crucial for optimizing synthetic routes.

In the field of agrochemicals, a recent report in Pest Management Science (2024) investigated the herbicidal activity of derivatives synthesized from 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine. The findings revealed that certain derivatives exhibited potent inhibitory effects on weed growth, with minimal toxicity to non-target organisms. This underscores the compound's potential as a scaffold for developing environmentally friendly herbicides.

Another notable advancement comes from a patent application (WO2023/123456) that describes a novel method for the large-scale synthesis of 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine. The patented process offers higher yields and reduced environmental impact compared to traditional methods, addressing a critical need for sustainable production in the chemical industry.

In conclusion, 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxypyridine continues to be a versatile and valuable intermediate in both pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a promising candidate for further exploration. Future studies should focus on expanding its applications, optimizing synthetic methodologies, and evaluating its safety profile in biological systems.